![molecular formula C18H18ClNO3 B2653443 [2-(4-Ethylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate CAS No. 380162-19-6](/img/structure/B2653443.png)
[2-(4-Ethylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
[2-(4-Ethylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.
Scientific Research Applications
Corrosion Inhibition
A theoretical study on quinoxalines, including ethyl derivatives, as corrosion inhibitors of copper in nitric acid media utilized quantum chemical calculations to understand the relationship between molecular structure and inhibition efficiency. These compounds showed promising results in protecting copper from corrosion, suggesting that similar derivatives, like [2-(4-Ethylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate, could also serve as effective corrosion inhibitors in relevant industrial applications (Zarrouk et al., 2014).
Anticancer Research
Derivatives similar to [2-(4-Ethylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate have been studied for their potential anticancer properties. For instance, a study on ethyl derivatives as prodrugs in anticancer research described a voltammetric method for determining new anticancer prodrugs in serum, indicating the potential of such compounds in therapeutic applications and as targets for drug development (Stępniowska et al., 2017).
Antimicrobial and Antioxidant Studies
Research on ethyl derivatives has also extended to antimicrobial and antioxidant studies. For example, the synthesis, crystal, and molecular structure of ethyl derivatives were investigated, with evaluations of their antimicrobial and antioxidant susceptibilities. Such studies underscore the multifaceted applications of ethyl derivatives in pharmaceutical and biochemical research, hinting at the possible relevance of [2-(4-Ethylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate in these fields (Kumar et al., 2016).
Catalytic Applications
Research has also explored the catalytic reduction of related compounds, indicating potential utility in chemical synthesis processes. For instance, the catalytic reduction of ethyl chloroacetate by cobalt(I) salophen suggests that compounds with similar structures could participate in or facilitate chemical transformations, offering insights into their utility in synthetic chemistry (Moad et al., 2002).
properties
IUPAC Name |
[2-(4-ethylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNO3/c1-2-13-5-9-16(10-6-13)20-17(21)12-23-18(22)11-14-3-7-15(19)8-4-14/h3-10H,2,11-12H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPDYOTXPMLBSTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)COC(=O)CC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(4-Ethylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.